Cas no 1354953-89-1 (3-ethoxy-N-propylspiro[3.5]nonan-1-amine hydrochloride)

• Product Name: 3-ethoxy-N-propylspiro[3.5]nonan-1-amine hydrochloride
• CAS No: 1354953-89-1
• MF: C₁₄H₂₈ClNO
• MW: 261.831223487854
• MDL: MFCD20233643
• CID: 4592590
• PubChem ID: 54595225
• Update Time: 2025-05-26

3-ethoxy-N-propylspiro[3.5]nonan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-N-propylspiro[3.5]nonan-1-amine hydrochloride

• MDL： MFCD20233643
• Inchi： 1S/C14H27NO.ClH/c1-3-10-15-12-11-13(16-4-2)14(12)8-6-5-7-9-14;/h12-13,15H,3-11H2,1-2H3;1H
• InChI Key： UQPAWGHKANXQNK-UHFFFAOYSA-N
• SMILES： N(C1CC(OCC)C21CCCCC2)CCC.Cl

Experimental Properties

• Melting Point: NA

3-ethoxy-N-propylspiro[3.5]nonan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-ethoxy-N-propylspiro[3.5]nonan-1-amine hydrochloride

3-Ethoxy-N-Propylspiro[3.5]Nonan-1-Amine Hydrochloride: A Comprehensive Overview

3-Ethoxy-N-propylspiro[3.5]nonan-1-amine hydrochloride, with the CAS number 1354953-89-1, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its spiro structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and material science. The spiro structure, which consists of two rings fused at a single atom, imparts unique physical and chemical properties to the molecule, making it a valuable compound for various scientific investigations.

The synthesis of 3-Ethoxy-N-propylspiro[3.5]nonan-1-amine hydrochloride involves a series of carefully designed organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity, which are critical for its potential use in pharmaceutical applications. Researchers have also explored the stereochemistry of this compound, revealing that the spatial arrangement of its substituents plays a crucial role in its biological activity.

In terms of pharmacological properties, 3-Ethoxy-N-propylspiro[3.5]nonan-1-amine hydrochloride has shown promising results in preclinical studies as a potential candidate for treating neurological disorders. Its ability to modulate neurotransmitter systems makes it a valuable tool in neuropharmacology. Additionally, recent findings suggest that this compound may possess anti-inflammatory properties, further expanding its potential therapeutic applications.

The structural uniqueness of 3-Ethoxy-N-propylspiro[3.5]nonan-1-amine hydrochloride also makes it an interesting candidate for material science applications. Its spiro structure could be exploited in the development of advanced materials with tailored mechanical and thermal properties. Researchers are currently investigating its use as a building block for constructing complex molecular architectures, which could find applications in nanotechnology and polymer science.

In conclusion, 3-Ethoxy-N-propylspiro[3.5]nonan-1-amine hydrochloride, with its distinctive chemical structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from pharmacology to materials science, making it a compound of significant interest for both academic and industrial researchers.